Cas no 864922-43-0 (2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide)

• Product Name: 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide
• CAS No: 864922-43-0
• MF: C₁₈H₁₄F₃N₃O₂S₂
• MW: 425.447871685028
• CID: 5832912
• PubChem ID: 18554694
• Update Time: 2025-10-18

2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
• Acetamide, 2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thio]-N-[2-(trifluoromethyl)phenyl]-
• 2-{[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl}-N-[2-(trifluoromethyl)phenyl]acetamide
• 864922-43-0
• AKOS024597924
• F0698-0478
• 2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]sulfanyl]-N-[2-(trifluoromethyl)phenyl]acetamide
• 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C18H14F3N3O2S2/c1-26-12-8-6-11(7-9-12)16-23-17(28-24-16)27-10-15(25)22-14-5-3-2-4-13(14)18(19,20)21/h2-9H,10H2,1H3,(H,22,25)
• InChI Key： ZDWCIDZHDHNAPK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C(F)(F)F)(=O)CSC1SN=C(C2=CC=C(OC)C=C2)N=1

Computed Properties

• Exact Mass: 425.04795353g/mol
• Monoisotopic Mass: 425.04795353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• pka: 12.02±0.70(Predicted)

Additional information on 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide

Comprehensive Analysis of 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 864922-43-0)

In the realm of organic chemistry and pharmaceutical research, 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide (CAS No. 864922-43-0) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its thiadiazole core and trifluoromethylphenyl moiety, exemplifies the intersection of synthetic chemistry and bioactive molecule design. Researchers and industry professionals frequently search for insights into its synthesis, properties, and applications, making it a subject of growing interest in scientific literature and patent filings.

The molecular structure of 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide incorporates a 1,2,4-thiadiazole ring, a heterocyclic scaffold known for its diverse biological activities. The presence of a methoxyphenyl group at the 3-position and a trifluoromethylphenyl acetamide side chain enhances its potential as a candidate for drug discovery. Such structural motifs are often explored in the development of enzyme inhibitors, receptor modulators, and other therapeutic agents, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions about this compound revolves around its synthetic pathway. The preparation of CAS No. 864922-43-0 typically involves multi-step organic reactions, including the formation of the thiadiazole ring via cyclization, followed by functionalization with the sulfanyl and acetamide groups. Researchers often optimize these steps to improve yield and purity, addressing challenges such as regioselectivity and solvent compatibility. These synthetic strategies are critical for scaling up production in pharmaceutical and agrochemical industries.

Beyond synthesis, the physicochemical properties of 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide are of paramount importance. Its solubility, stability, and bioavailability are frequently studied to evaluate its suitability for various applications. For instance, the trifluoromethyl group is known to enhance metabolic stability and membrane permeability, making the compound a promising scaffold for drug design. These properties are often compared to those of analogous compounds in structure-activity relationship (SAR) studies.

In the context of biomedical research, CAS No. 864922-43-0 has been investigated for its potential interactions with biological targets. The thiadiazole ring, in particular, is associated with anti-inflammatory, antimicrobial, and anticancer activities, sparking interest in its mechanism of action. Recent studies highlight its role in modulating signaling pathways, which aligns with the growing demand for small-molecule therapeutics in oncology and immunology. Such findings are often discussed in forums and publications focused on drug discovery and medicinal chemistry.

From an industrial perspective, the compound’s applications extend to agrochemicals and material science. Its structural versatility allows for derivatization, enabling the development of novel pesticides or functional materials. Companies specializing in fine chemicals and custom synthesis often list 864922-43-0 in their catalogs, catering to researchers seeking high-purity samples for experimental purposes. This demand underscores the compound’s relevance in both academic and commercial settings.

Environmental and regulatory considerations also play a role in the discourse surrounding 2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}-N-2-(trifluoromethyl)phenylacetamide. As with many synthetic compounds, its ecotoxicity and degradation pathways are evaluated to ensure compliance with green chemistry principles. These aspects are increasingly important to stakeholders advocating for safer chemical alternatives and sustainable practices in manufacturing.

In summary, CAS No. 864922-43-0 represents a compelling case study in the intersection of organic synthesis, drug development, and industrial applications. Its structural complexity and functional diversity make it a valuable subject for researchers exploring heterocyclic chemistry and bioactive molecules. As scientific inquiry advances, this compound is likely to remain a focal point in discussions about innovation and application-driven research.